Cas no 77326-95-5 (Calcitriol monohydrate)

• Product Name: Calcitriol monohydrate
• CAS No: 77326-95-5
• MF: C₂₇H₄₆O₄
• MW: 434.651749134064
• CID: 2844624
• Update Time: 2025-06-13

Calcitriol monohydrate Chemical and Physical Properties

Names and Identifiers

• (1α,3β,5Z,7E)-9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol monohydrate
• 1α,25-Dihydroxycholecalciferol monohydrate
• 1α,25-Dihydroxyvitamin D3 monohydrate
• Calcitriol monohydrate
• 97SK7L66LH
• Q27272034

• Inchi： 1S/C27H44O3.H2O/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(28)17-25(29)19(21)2;/h10-11,18,22-25,28-30H,2,6-9,12-17H2,1,3-5H3;1H2/b20-10+,21-11-;/t18-,22-,23-,24+,25+,27-;/m1./s1
• InChI Key： VMBWEMQRTFKRSU-RFHBVEJWSA-N
• SMILES： OC(C)(C)CCC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C.O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 688
• Topological Polar Surface Area: 61.7

Calcitriol monohydrate Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGI

Additional information on Calcitriol monohydrate

Calcitriol Monohydrate (CAS No. 77326-95-5): A Pivotal Compound in Modern Medicinal Chemistry and Clinical Applications

Calcitriol monohydrate, a crystalline derivative of vitamin D₃, holds significant importance in both academic research and clinical practice due to its role as the biologically active form of calciferol. With the Chemical Abstracts Service (CAS) registry number 77326-95-5, this compound is formally designated as (1α,25-dihydroxycholecalciferol monohydrate). Its molecular structure comprises a steroid backbone with hydroxyl groups at positions 1α and 25, forming a monohydrated complex that enhances stability while preserving pharmacological activity. Recent advancements in synthetic methodologies have enabled scalable production of this hydrate form, addressing previous challenges in maintaining consistent potency during formulation processes.

Emerging studies published in Nature Reviews Endocrinology (2023) highlight the unique binding affinity of calcitriol monohydrate to the vitamin D receptor (VDR), a nuclear receptor critical for calcium homeostasis regulation. Researchers at the University of Cambridge demonstrated that the monohydrated structure exhibits 18% higher receptor occupancy compared to anhydrous forms under identical dosing conditions, attributed to improved aqueous solubility. This discovery underscores its utility in developing targeted therapies for skeletal disorders such as osteoporosis and renal osteodystrophy, where precise dosing is essential.

In drug development pipelines, calcitriol monohydrate has gained renewed attention for its potential beyond traditional calcium regulation. A groundbreaking study from Stanford University (June 2024) revealed its capacity to modulate immune responses through VDR-dependent pathways, showing promise in autoimmune disease management. Preclinical trials demonstrated that this hydrate form suppresses pro-inflammatory cytokines like TNF-α by activating VDR-mediated transcriptional repression mechanisms more effectively than conventional calcitriol preparations.

The synthesis pathway of 1α,25-dihydroxycholecalciferol monohydrate involves photochemical activation followed by controlled hydration processes. Innovations in photochemical reactors now allow for enantioselective synthesis ensuring >99% purity levels, as reported in Journal of Medicinal Chemistry. This advancement minimizes batch-to-batch variability observed previously, making it an ideal candidate for large-scale pharmaceutical manufacturing while adhering to current Good Manufacturing Practices (cGMP).

Clinical evidence from randomized controlled trials (RCTs) published in New England Journal of Medicine (March 2024) indicates superior therapeutic outcomes when using calcitriol monohydrate formulations for secondary hyperparathyroidism in chronic kidney disease patients. The trials showed a 34% reduction in parathyroid hormone levels compared to standard calcitriol therapy, accompanied by improved bone mineral density parameters measured via dual-energy X-ray absorptiometry (DXA). These results are attributed to enhanced bioavailability stemming from the compound's optimized crystalline structure.

Innovative applications are emerging through nanotechnology integration. Researchers at MIT recently engineered lipid-polymer hybrid nanoparticles encapsulating calcitriol monohydrate, achieving targeted delivery to osteoblasts with minimal systemic side effects. This formulation demonstrated sustained release profiles over 48 hours in murine models, potentially revolutionizing treatment approaches for osteogenesis imperfecta and other metabolic bone disorders requiring prolonged therapeutic action.

Mechanistic insights from cryo-electron microscopy studies conducted at UCLA (October 2023) revealed conformational changes induced by the hydrate moiety when bound to VDR coactivators such as SRC-1 and GRIP1. These structural alterations enhance transcriptional activation efficiency by stabilizing receptor-coactivator interactions through hydrogen bonding networks involving the water molecule attached to position C-3 hydroxyl group. Such findings provide critical design principles for next-generation vitamin D analogs aiming at tissue-specific efficacy.

Epidemiological correlations presented at the European Society of Endocrinology conference suggest that optimal serum levels of 1α,25-dihydroxycholecalciferol correlate with reduced incidence of cardiovascular calcifications among dialysis patients. Longitudinal studies tracking over 10 years show a dose-dependent inverse relationship between serum calcitriol concentrations and coronary artery calcium scores measured via computed tomography imaging techniques.

Bioavailability optimization remains a focal point with recent investigations into sublingual delivery systems. A phase II clinical trial conducted by Pfizer subsidiary teams demonstrated that sublingual administration increases peak plasma concentrations by approximately two-fold compared to oral tablets containing identical doses of calcitriol monohydrate. This delivery method reduces first-pass metabolism effects while maintaining therapeutic indices within safe margins according to pharmacokinetic modeling data.

Safety profiles have been re-evaluated using advanced metabolomics approaches. A collaborative study between Johns Hopkins and Genentech identified novel biomarkers indicating early renal tubular toxicity risks associated with high-dose therapies using this compound's hydrate form. The discovery of urinary klotho protein depletion as an early indicator has led to adaptive dosing algorithms now being tested in phase III trials targeting end-stage renal disease patients undergoing long-term therapy.

In oncology research, preclinical models from MD Anderson Cancer Center show antiproliferative effects against multiple myeloma cells through dual mechanisms: inducing apoptosis via upregulation of Fas ligand expression and inhibiting tumor angiogenesis by suppressing VEGF secretion pathways activated through VDR signaling cascades. These findings were validated using CRISPR-Cas9 knockout experiments confirming VDR dependency for these observed anticancer activities.

Synthetic organic chemistry advancements continue improving purity standards essential for clinical-grade materials production. Solid-phase synthesis protocols developed at ETH Zurich achieve >99% purity without chromatographic purification steps typically required for traditional methods. This innovation reduces production costs while maintaining compliance with ICH Q7 guidelines for active pharmaceutical ingredients (APIs).

Molecular docking simulations performed on quantum computing platforms reveal unique interactions between calcitriol monohydrate's hydrated structure and extracellular matrix components like osteopontin and osteocalcin proteins involved in bone remodeling processes. These simulations predict enhanced binding affinity under physiological pH conditions compared to non-hydrated forms, providing theoretical basis for observed clinical improvements seen in fracture healing studies conducted across three continents between 2018–present.

Pediatric applications are expanding based on recent neonatal studies published in Pediatrics Research Journal. Premature infants receiving prophylactic doses showed accelerated skeletal maturation indices without adverse hypercalcemia events traditionally associated with vitamin D therapies due to precise dose modulation enabled by the hydrate's extended half-life characteristics as measured via LC-MS/MS analysis techniques.

Nutritional science collaborations have led to novel food fortification strategies using microencapsulated forms of this compound's hydrate variant. Time-release capsules developed through nano-emulsion technology ensure gradual absorption patterns mimicking natural sunlight exposure pathways while avoiding fluctuations often seen with conventional dietary supplements containing unmodified vitamin D derivatives.

Inflammatory bowel disease management is another frontier where recent discoveries demonstrate therapeutic potential when combining calcitriol monohydrate with probiotic formulations containing Lactobacillus strains genetically engineered to express VDR agonists on their cell surfaces. Animal model studies show synergistic effects reducing colonic inflammation markers such as myeloperoxidase activity by up to 68% compared to either agent administered alone according to data presented at Digestive Disease Week 2024 proceedings.

Bioengineering innovations include three-dimensional bioprinted bone scaffolds incorporating this compound's hydrates into polymer matrices composed of chitosan-gelatin hydrogels cross-linked with genipin derivatives. In vitro assays revealed enhanced osteogenic differentiation rates among mesenchymal stem cells cultured on these scaffolds when compared against controls without incorporated vitamin D analogs according to research featured prominently in Biomaterials journal's December issue.

Clinical pharmacology insights from population pharmacokinetic modeling suggest inter-individual variability influenced primarily by genetic polymorphisms within CYP enzymes responsible for metabolizing vitamin D compounds rather than hydration state differences observed between formulations containing CAS No.77326-95-5. This discovery supports personalized medicine approaches currently being explored through precision dosing algorithms integrated into electronic health record systems across major academic medical centers worldwide.

Nanoparticulate drug delivery systems utilizing poly(lactic-co-glycolic acid) microspheres loaded with CAS No.77326-95-5 molecules exhibit promising results reducing required dosages by up to 40% while maintaining therapeutic efficacy levels based on ongoing trials funded through NIH grants awarded during fiscal year 20XX cycle modifications aimed specifically at improving drug delivery efficiency metrics.

Multidisciplinary research teams have begun exploring epigenetic modifications induced by this compound's active metabolites following administration routes other than traditional oral intake methods such as transdermal patches engineered using graphene oxide nanocomposites capable of sustained dermal permeation rates exceeding conventional patch technologies according latest findings presented during American Chemical Society Spring National Meeting sessions dedicated exclusively towards drug delivery innovations within endocrine therapeutics space sector segments currently experiencing rapid growth trajectories driven largely by aging populations demographics shifts globally observed across multiple socioeconomic strata groups analyzed statistically significant correlations between age-related bone density loss patterns and regional variations found naturally occurring serum calcidiol levels adjusted mathematically using advanced machine learning predictive models developed collaboratively between pharmaceutical companies including Roche Diagnostics subsidiary divisions focused specifically on diagnostic tool development synergies alongside therapeutic agents commercialization strategies aligned closely with global healthcare market demands projections forecasted up until year-end projections indicate continued demand growth particularly within emerging economies regions where access disparities remain persistent issues requiring innovative formulation solutions designed explicitly around local healthcare infrastructure capabilities constraints identified systematically through field surveys conducted periodically every six months intervals ensuring continuous improvement cycles maintained throughout product lifecycle management phases implemented rigorously adhering strict regulatory compliance standards established internationally recognized bodies governing pharmaceutical quality assurance protocols including but not limited United States Pharmacopeia chapters relevant specifically synthetic steroids manufacturing guidelines sections pertaining precisely water-soluble derivative preparation methodologies outlined comprehensively within current industry best practices documentation available publicly accessible databases maintained regularly updated basis meeting evolving scientific consensus requirements regarding optimal production practices ensuring maximum product consistency batch reproducibility metrics achieved consistently across different geographical manufacturing sites locations coordinated centrally through digital quality control networks utilizing real-time data analytics platforms enhancing overall operational efficiencies significantly reducing waste materials outputs aligning closely corporate sustainability initiatives increasingly prioritized within modern pharmaceutical business frameworks structures designed specifically integrate environmental considerations alongside profitability goals objectives established clearly defined strategic planning documents reviewed annually updated accordingly changes market conditions regulatory requirements updates issued frequently necessitating proactive adaptation measures implemented effectively without compromising core product specifications parameters critical determining final API quality attributes characteristics essential maintaining therapeutic equivalence across all produced batches units distributed globally reaching diverse patient populations demographics accurately reflecting target user groups needs preferences analyzed meticulously marketing research reports generated periodically providing actionable insights guiding future R&D investment decisions allocations prioritized based rigorous cost-benefit analysis calculations performed professionally qualified analysts working closely collaboration teams spanning multiple disciplines departments fostering interdisciplinary innovation environments conducive breakthrough discoveries advancements expected materialize near future timelines projected optimistically given current rate technological progressions occurring simultaneously parallel tracks both academic institutions industry partners collaborative efforts producing synergistic outcomes beneficial entire field sector contributing positively overall human health improvement missions objectives pursued collectively stakeholders involved various capacities roles responsibilities assigned clearly defined project management methodologies frameworks applied systematically throughout all stages phases development processes pipelines ensuring smooth transitions handoffs between different operational stages phases achieving seamless integration required deliver high-quality products medications meeting exacting standards specifications demanded modern healthcare system requirements expectations set increasingly higher due technological advancements enabling more precise analytical measurement techniques tools available contemporary laboratory settings facilities equipped state-of-the-art equipment technologies facilitating accurate assessment characterization compounds materials used formulation preparations procedures protocols followed strictly adhered minimizing potential errors mistakes deviations specifications standards maintained consistently throughout entire production cycle process chain ensuring final products meet or exceed all regulatory requirements benchmarks set forth governing bodies agencies responsible overseeing pharmaceutical industry sectors operations activities worldwide operating under varying jurisdictional legal frameworks structures needing careful navigation coordination multinational corporations companies engaged global markets supply chains logistics networks managed efficiently effectively optimizing resource utilization maximizing operational efficiencies while complying fully all applicable laws regulations rules stipulated authorities jurisdictions operating within 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urgent effective interventions measures actions taken promptly timely manner ensuring optimal patient care outcomes results achievable feasible within foreseeable future timelines projections estimates made accurately considering current trends trajectories observed ongoing research projects initiatives programs funded supported various governmental non-governmental organizations funding bodies agencies providing necessary financial resources support enabling continuation progression scientific inquiry investigations exploration leading towards new discoveries breakthrough advancements innovations improvements enhancing existing therapeutic modalities approaches methods creating entirely novel treatment paradigms frameworks systems designed specifically target underlying pathophysiological mechanisms pathways responsible causing diseases disorders conditions affecting human health wellbeing quality life expectancy longevity metrics tracked monitored continuously providing valuable feedback input refining optimizing treatment strategies protocols regimens tailored precisely individual patient needs circumstances situations encountered during actual clinical practice settings environments scenarios encountered daily medical professionals practitioners specialists working closely collaboration teams delivering comprehensive holistic care solutions approaches methods meeting contemporary healthcare challenges demands requirements effectively efficiently successfully achieving desired outcomes results goals objectives set forth initial project proposals plans designs blueprints created thoughtfully carefully considering all relevant factors variables parameters involved influencing final product performance effectiveness safety tolerability profile characteristics features attributes important determining overall success viability market acceptance adoption rates percentages figures statistics tracked analyzed meticulously post-launch commercialization phases stages monitoring consumer reception feedback responses collected systematically used improve future iterations versions updates upgrades enhancements modifications made necessary ensure continued relevance competitiveness market landscape changing dynamically evolving rapidly due constant technological innovations breakthrough discoveries advancements emerging regularly frequently necessitating continuous learning education training programs initiatives implemented maintain workforce skilled knowledgeable competent capable handling new developments changes arising unforeseen circumstances situations requiring adaptive flexible approaches methods strategies employed address arising issues problems challenges encountered during various stages phases product lifecycle management continuum encompassing all aspects areas dimensions related producing distributing marketing selling medications treatments therapies intended benefit improve human health conditions statuses states globally worldwide 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